Cas no 564465-85-6 (Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate)

• Product Name: Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate
• CAS No: 564465-85-6
• MF: C₂₀H₁₅N₃O₃
• MW: 345.351404428482
• CID: 6351937
• PubChem ID: 97640557
• Update Time: 2025-06-08

Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26583845
• Z44343572
• ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate
• 564465-85-6
• Ethyl 4-[[(Z)-2-cyano-3-(4-cyanophenyl)prop-2-enoyl]amino]benzoate
• Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate

• Inchi： 1S/C20H15N3O3/c1-2-26-20(25)16-7-9-18(10-8-16)23-19(24)17(13-22)11-14-3-5-15(12-21)6-4-14/h3-11H,2H2,1H3,(H,23,24)/b17-11-
• InChI Key： XPIFRRRGUNHREO-BOPFTXTBSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NC(/C(/C#N)=C\C1C=CC(C#N)=CC=1)=O)=O

Computed Properties

• Exact Mass: 345.11134135g/mol
• Monoisotopic Mass: 345.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate

Comprehensive Overview of Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate (CAS No. 564465-85-6)

Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate, with the CAS number 564465-85-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound features a unique molecular structure, combining a cyano group and a benzoate ester, which makes it a valuable intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug development and advanced materials.

The molecular formula of Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate includes multiple functional groups, such as the cyano (-CN) and ester (-COOEt) moieties, which contribute to its reactivity and versatility. These functional groups are often explored in the context of click chemistry and polymer science, where they can participate in various coupling reactions. The compound's CAS No. 564465-85-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in research and development.

One of the key reasons for the rising interest in Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate is its potential role in the development of pharmaceutical intermediates. The compound's structure allows for modifications that can lead to bioactive molecules, particularly in the areas of anti-inflammatory and anticancer agents. Recent studies have highlighted the importance of cyano-containing compounds in medicinal chemistry, as they often exhibit enhanced binding affinity to biological targets. This aligns with the current trend of exploring small-molecule therapeutics with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate is also being investigated for its use in advanced materials. The compound's ability to form stable polymers and its compatibility with other monomers make it a candidate for high-performance coatings and electronic materials. With the increasing demand for sustainable and durable materials, researchers are exploring how this compound can contribute to the development of green chemistry solutions. The CAS No. 564465-85-6 is often associated with these cutting-edge applications, making it a topic of interest in both academic and industrial circles.

The synthesis and characterization of Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the compound's high purity and consistency, which are critical for its intended applications. The compound's molecular weight and solubility profile are also important parameters that researchers consider when designing experiments. As the demand for high-purity chemicals grows, suppliers and manufacturers are focusing on optimizing the production processes for compounds like this one.

Another area where Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate shows promise is in the field of agrochemicals. The compound's structural features make it a potential candidate for developing new pesticides and herbicides with improved environmental profiles. This aligns with the global push toward sustainable agriculture and the reduction of harmful chemical residues in food products. The CAS No. 564465-85-6 is increasingly appearing in patent filings related to agrochemical innovations, underscoring its potential in this sector.

From a commercial perspective, the market for Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate is expected to grow as its applications expand. Chemical suppliers and distributors are stocking this compound to meet the rising demand from research institutions and pharmaceutical companies. The compound's price and availability are common search queries, reflecting the practical considerations of end-users. Additionally, the compound's stability and storage conditions are frequently discussed topics, as they impact its usability in various settings.

In conclusion, Ethyl 4-[2-cyano-3-(4-cyanophenyl)prop-2-enamido]benzoate (CAS No. 564465-85-6) is a multifaceted compound with significant potential across multiple industries. Its unique structure and functional groups make it a valuable tool for researchers exploring drug discovery, material science, and agrochemical development. As scientific advancements continue, the applications of this compound are likely to expand, further solidifying its importance in the chemical and pharmaceutical landscapes.